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Compound of Interest

Compound Name: 2-Bromo-2-methylpentane

Cat. No.: B146041 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents is a cornerstone of operational safety

and environmental responsibility. This guide provides a detailed, step-by-step procedure for the

safe disposal of 2-Bromo-2-methylpentane, a halogenated hydrocarbon, ensuring compliance

with safety protocols and minimizing environmental impact.

Immediate Safety and Hazard Profile
2-Bromo-2-methylpentane is a flammable liquid that requires careful handling. Personal

protective equipment (PPE) is mandatory when working with this substance to prevent skin and

eye contact.[1][2] In the event of a fire, use dry chemical, carbon dioxide, or alcohol-resistant

foam extinguishers.[1]
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Property Value Source

Molecular Formula C6H13Br [1]

Molecular Weight 165.07 g/mol [1]

Boiling Point 107 °C (at 980 hPa)

Density 1.182 g/cm³ (at 25 °C)

Hazard Statements

H225 (Highly flammable liquid

and vapour), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

UN Number
1993 (Flammable Liquid,

N.O.S.)

Step-by-Step Disposal Protocol
The proper disposal of 2-Bromo-2-methylpentane is critical and must be handled as

hazardous waste. As a brominated organic compound, it falls into the category of halogenated

organic waste.[3]

Experimental Protocol: Waste Segregation and Collection

Waste Identification: Clearly label a dedicated waste container for "Halogenated Organic

Waste."

Container Selection: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) carboy, that can be tightly sealed.[4]

Segregation: Do not mix 2-Bromo-2-methylpentane with non-halogenated organic waste,

aqueous waste, or other incompatible chemicals.[3][5]

Collection: Carefully transfer the waste 2-Bromo-2-methylpentane into the designated

container in a well-ventilated area, preferably within a fume hood.
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Labeling: Ensure the container is accurately labeled with the chemical name ("2-Bromo-2-
methylpentane") and the approximate quantity.

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste accumulation area, away from heat and sources of ignition.

Disposal Procedure

The ultimate disposal of halogenated hydrocarbons like 2-Bromo-2-methylpentane should be

conducted by a licensed hazardous waste disposal company.[6][7] These companies typically

use high-temperature incineration with flue gas cleaning systems to safely destroy the

chemical.[8]
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Disposal Workflow for 2-Bromo-2-methylpentane
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Caption: Logical steps for the safe disposal of 2-Bromo-2-methylpentane.
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Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate non-essential personnel from the spill area.[1][6]

Ventilate: Ensure adequate ventilation.[1][2]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][2][6]

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.

Collection: Collect the absorbed material into a suitable container for disposal as hazardous

waste.[1]

Decontamination: Clean the spill area thoroughly.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of 2-Bromo-2-methylpentane, fostering a secure and environmentally conscious

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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